2-[(2-Nitro-3-pyridinyl)oxy]acetic acid

• IUPAC Name: 2-(2-nitropyridin-3-yl)oxyacetic acid
• InChI: InChI=1S/C7H6N2O5/c10-6(11)4-14-5-2-1-3-8-7(5)9(12)13/h1-3H,4H2,(H,10,11)
• InChI Key: CTNWEMAVMHMXGW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)[N+](=O)[O-])OCC(=O)O
• Molecular Formula: C7H6N2O5
• Molecular Weight: 198.13 g/mol

Description

The compound “2-[(2-Nitro-3-pyridinyl)oxy]acetic acid” is a nitro derivative of pyridine carboxylic acid. It likely contains a pyridine ring, which is a six-membered ring with five carbon atoms and one nitrogen atom, substituted with a nitro group at the 2-position and an oxyacetic acid group at the 3-position.

Molecular Structure Analysis

The molecular structure of this compound would likely consist of a pyridine ring with a nitro group (-NO2) attached at the 2-position and an oxyacetic acid group (-OCH2COOH) at the 3-position.

Chemical Reactions Analysis

As a nitro derivative of pyridine, this compound might undergo reactions typical of both nitro compounds and pyridines. This could include reduction of the nitro group to an amino group, or nucleophilic substitution reactions at the pyridine ring.

Safety And Hazards

Again, without specific data, it’s hard to provide accurate safety and hazard information. As a general rule, nitro compounds can be explosive and should be handled with care. Always refer to the Material Safety Data Sheet (MSDS) for specific safety information.

Future Directions

The future directions for this compound would depend on its applications. If it has potential as a pharmaceutical, future research could involve studying its biological activity and optimizing its properties for drug delivery.